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Compound of Interest

Compound Name:

cis-

Dichlorobis(triphenylphosphine)pla

tinum(II)

Cat. No.: B1144234 Get Quote

Technical Support Center: cis-Pt(PPh3)2Cl2
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper storage and handling of cis-
Dichlorobis(triphenylphosphine)platinum(II) (cis-Pt(PPh3)2Cl2).

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for cis-Pt(PPh3)2Cl2?

A1: To ensure the stability and integrity of cis-Pt(PPh3)2Cl2, it should be stored in a tightly

closed container in a dry, cool, and well-ventilated place.[1] The recommended storage

temperature is between 2-8°C under an inert gas atmosphere, such as nitrogen or argon.[2][3]

[4] This compound is hygroscopic, meaning it can absorb moisture from the air, so protection

from moisture is critical.[1][2][3]

Q2: What are the physical and chemical properties of cis-Pt(PPh3)2Cl2?

A2: cis-Pt(PPh3)2Cl2 is an off-white to white crystalline powder.[1][2][5] It is stable under

normal conditions.[1] Key properties are summarized in the table below.

Q3: What is the solubility of cis-Pt(PPh3)2Cl2?
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A3: cis-Pt(PPh3)2Cl2 is insoluble in water.[2][3][4] It is slightly soluble in chloroform, hexane,

and toluene.[2][3][4]

Q4: What personal protective equipment (PPE) should be worn when handling cis-

Pt(PPh3)2Cl2?

A4: When handling cis-Pt(PPh3)2Cl2, it is essential to wear appropriate personal protective

equipment, including safety glasses with side shields or chemical goggles, gloves (such as

nitrile rubber), and a lab coat.[6] In situations where dust may be generated, a dust mask (type

N95 or equivalent) is recommended.

Q5: Is cis-Pt(PPh3)2Cl2 hazardous?

A5: Yes, cis-Pt(PPh3)2Cl2 is considered hazardous. It is harmful if swallowed and can cause

skin and eye irritation.[1][7] It may also cause respiratory irritation. In some individuals, it may

cause skin sensitization.[6][8]

Troubleshooting Guide
Problem: The compound has changed color or appears clumpy.

Possible Cause: The compound has likely been exposed to moisture due to its hygroscopic

nature.[1][2]

Solution: While the integrity of the material may be compromised, for non-critical

applications, you can try drying the compound under a vacuum. However, for sensitive

experiments, it is recommended to use a fresh, properly stored batch. To prevent this, always

store the compound in a desiccator or under an inert atmosphere.[2][3]

Problem: The compound is not dissolving as expected.

Possible Cause 1: An inappropriate solvent is being used. cis-Pt(PPh3)2Cl2 has limited

solubility.

Solution 1: Confirm you are using a recommended solvent such as chloroform, hexane, or

toluene.[2][3][4] Gentle heating may aid dissolution, but be aware that the trans isomer can

convert to the more thermodynamically stable cis isomer with heating.[5]
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Possible Cause 2: The compound may have degraded due to improper storage.

Solution 2: If the compound has been exposed to moisture or light for extended periods, its

structure may have changed, affecting its solubility. It is advisable to use a fresh supply.

Quantitative Data Summary
Property Value References

Molecular Formula C36H30Cl2P2Pt [1][3]

Molecular Weight 790.56 g/mol

Appearance Off-white/crystal powder [1][2][5]

Melting Point ≥300 °C [2][3]

Storage Temperature 2-8°C [2][3][4]

Solubility in Water Insoluble [2][3][4]

Solubility in Organic Solvents
Slightly soluble in chloroform,

hexane, toluene
[2][3][4]

Experimental Protocols & Workflows
Standard Handling Procedure
This workflow outlines the essential steps for safely handling cis-Pt(PPh3)2Cl2 in a laboratory

setting.
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Preparation

Handling

Cleanup & Storage

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a well-ventilated area
(e.g., fume hood)

Weigh the required amount of compound

Carefully transfer to reaction vessel

Dissolve in an appropriate solvent

Decontaminate work surfaces

Dispose of waste in a designated container

Return compound to proper storage
(2-8°C, inert atmosphere)

Click to download full resolution via product page

Caption: Workflow for the safe handling of cis-Pt(PPh3)2Cl2.
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Spill Response Protocol
In the event of a spill, follow these steps to ensure safety and proper cleanup.

Spill Occurs

Evacuate and alert personnel in the immediate area

Wear appropriate PPE (gloves, goggles, respirator if necessary)

Contain the spill with an inert absorbent material

Carefully sweep or scoop the material into a suitable container

Clean the spill area with soap and water

Dispose of the waste container according to regulations

Click to download full resolution via product page

Caption: Emergency protocol for a cis-Pt(PPh3)2Cl2 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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